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Compound of Interest

Compound Name: AR-C118925XX

Cat. No.: B605563

Preparation of AR-C118925XX Stock Solution for
In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

AR-C118925XX is a potent, selective, and competitive antagonist of the P2Y2 receptor, a G
protein-coupled receptor activated by ATP and UTP.[1][2] Its utility in studying purinergic
signaling pathways makes it a valuable tool in various research areas, including inflammation,
cancer, and fibrosis.[3][4][5] Proper preparation of a stock solution is the first critical step for
reliable and reproducible results in in vitro experiments. This document provides a detailed
protocol for the preparation, storage, and handling of AR-C118925XX stock solutions.

Quantitative Data Summary

A clear understanding of the physicochemical properties of AR-C118925XX is essential for
accurate stock solution preparation. The key quantitative data are summarized in the table
below.
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Property Value Source
Molecular Weight 537.59 g/mol [1][6]
Formula C2sH23N703S [1][6]
Purity >97% (HPLC) [1]

o Soluble to 100 mM (53.76
Solubility in DMSO

[1]

mg/mL)
Solubility in Aqueous Buffer

124 uMm [2][71[8]
(pH 7.4)
CAS Number 216657-60-2 [1]

Experimental Protocol: Preparation of a 100 mM

DMSO Stock Solution

This protocol outlines the steps to prepare a 100 mM stock solution of AR-C118925XX in

Dimethyl Sulfoxide (DMSO).

Materials:

AR-C118925XX powder

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials
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» Acclimatization: Before opening, allow the vial of AR-C118925XX powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the compound.

e Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the
desired amount of AR-C118925XX powder. For example, to prepare 1 mL of a 100 mM stock
solution, weigh out 53.76 mg of the compound.

e Solvent Addition: Based on the molecular weight of 537.59 g/mol , calculate the volume of
DMSO required to achieve the desired stock concentration. To prepare a 100 mM stock
solution with 53.76 mg of AR-C118925XX, add 1 mL of anhydrous DMSO.

» Dissolution: Cap the tube tightly and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to
aid dissolution if necessary.[9][10] Visually inspect the solution to ensure there are no visible
particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile, amber vials.[10][11]

o Storage Conditions: Store the aliquoted stock solution at -20°C for short-term storage (up to
1 month) or at -80°C for long-term storage (up to 6 months).[10][11] Always protect the
solution from light.[10]

Note on Batch Specific Molecular Weight: The molecular weight can vary slightly between
batches due to hydration. For the most accurate stock solution preparation, always refer to the
batch-specific molecular weight provided on the product's Certificate of Analysis.

Signaling Pathway and Experimental Workflow
Diagrams

To visualize the experimental process and the compound's mechanism of action, the following
diagrams have been generated.
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AR-C118925XX Stock Solution Preparation Workflow
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Caption: Workflow for preparing AR-C118925XX stock solution.
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AR-C118925XX Mechanism of Action
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Caption: AR-C118925XX as a competitive antagonist of the P2Y2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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